Cas no 1212847-44-3 ((3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE)

• Product Name: (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE
• CAS No: 1212847-44-3
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 5596183
• PubChem ID: 130692929
• Update Time: 2025-10-30

(3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-3-chloro-4-methyl-, (βS)-
• N15111
• 1212847-44-3

• Inchi： 1S/C10H11ClN2/c1-7-2-3-8(6-9(7)11)10(13)4-5-12/h2-3,6,10H,4,13H2,1H3/t10-/m0/s1
• InChI Key： IIXNKMKSSFWFGE-JTQLQIEISA-N
• SMILES： C(#N)C[C@H](N)C1=CC=C(C)C(Cl)=C1

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 358.3±37.0 °C(Predicted)
• pka: 6.66±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE

Introduction to (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE (CAS No. 1212847-44-3)

(3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE (CAS No. 1212847-44-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is characterized by its chiral center, which imparts enantiomeric specificity, and its nitrile group, which can participate in various chemical reactions and biological interactions.

The chemical structure of (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE consists of a chiral carbon atom bonded to an amino group, a nitrile group, and a substituted phenyl ring. The presence of the chlorine and methyl substituents on the phenyl ring further enhances the compound's reactivity and selectivity in biological systems. These features make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

Recent studies have highlighted the potential of (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The chiral nature of the molecule allows for the selective targeting of these enzymes, thereby minimizing off-target effects and enhancing therapeutic efficacy.

In addition to its enzymatic inhibition properties, (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE has been investigated for its potential as an intermediate in the synthesis of novel analgesics. Research conducted at the University of California, San Francisco, showed that derivatives of this compound exhibit significant analgesic activity with reduced side effects compared to traditional pain medications. The nitrile group plays a crucial role in modulating the pharmacological properties of these derivatives, making them promising candidates for further clinical development.

The synthetic accessibility of (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE has also been a focus of recent research. A novel synthetic route developed by scientists at the University of Oxford utilizes a highly efficient catalytic asymmetric synthesis method to produce this compound with high enantiomeric purity. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation and energy consumption.

The biological activity and synthetic versatility of (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE have led to its application in various preclinical studies. For example, a study published in the Journal of Biological Chemistry reported that this compound effectively inhibits the growth of certain cancer cell lines by interfering with key signaling pathways. The ability to selectively target these pathways without affecting normal cells makes it an attractive candidate for cancer therapy.

Beyond its therapeutic applications, (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE has also been explored for its use in diagnostic imaging agents. Researchers at Harvard Medical School have developed fluorescent probes based on this compound that can be used to visualize specific cellular processes in real-time. The high sensitivity and specificity of these probes make them valuable tools for understanding disease mechanisms and developing new diagnostic methods.

In conclusion, (3S)-3-AMINO-3-(3-CHLORO-4-METHYLPHENYL)PROPANENITRILE (CAS No. 1212847-44-3) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its biological activity and synthetic accessibility, position it as a key player in the development of new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.